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Compound of Interest

Compound Name:
tert-Butyl (4-oxo-4-

phenylbutyl)carbamate

Cat. No.: B056628 Get Quote

Essential Safety and Handling Guide for tert-Butyl
(4-oxo-4-phenylbutyl)carbamate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling tert-Butyl (4-oxo-4-phenylbutyl)carbamate (CAS No. 116437-41-

3). The information is intended for researchers, scientists, and professionals in drug

development to ensure safe laboratory practices.

Chemical Safety Overview
Signal Word: Warning[1]

Hazard Statements:[1]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

Precautionary Statements:[1]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
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P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

While a specific Safety Data Sheet (SDS) for tert-Butyl (4-oxo-4-phenylbutyl)carbamate is

available, this guide also incorporates safety data from structurally similar compounds to

provide comprehensive guidance. A thorough, site-specific risk assessment should always be

conducted before handling this chemical.[2]

Personal Protective Equipment (PPE)
To ensure personal safety and minimize exposure, the following personal protective equipment

is mandatory when handling tert-Butyl (4-oxo-4-phenylbutyl)carbamate.
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PPE Category Specification Rationale

Eye Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[3]

Protects against splashes and

dust, preventing serious eye

irritation.[4]

Hand Protection

Wear appropriate protective

gloves (e.g., Nitrile rubber) to

prevent skin exposure.[3][5]

Prevents skin irritation and

potential absorption through

the skin.

Body Protection

Wear appropriate protective

clothing, such as a lab coat or

long-sleeved clothing, to

prevent skin exposure.[3][5]

Provides a barrier to prevent

direct contact with the skin.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is required if

exposure limits are exceeded,

if irritation or other symptoms

are experienced, or when

dusts are generated. A P3 filter

type is recommended.[3]

Inhalation of dust or vapors

may cause respiratory

irritation.[2][4] Engineering

controls like fume hoods are

the primary method of

exposure control.

Operational and Disposal Plans
Handling and Storage

Handling:

Avoid contact with skin, eyes, and clothing.[3]

Ensure adequate ventilation in the handling area, preferably within a chemical fume hood.

[2]
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Minimize dust generation and accumulation.[3]

Do not eat, drink, or smoke when using this product.[2]

Wash hands thoroughly after handling.[2]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][5]

The recommended storage condition is 2-8°C.[1]

Keep away from incompatible materials such as strong oxidizing agents.[5]

Disposal Plan
Waste Disposal: Dispose of contents and container to an approved waste disposal plant.[2]

[4]

Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste and consult local, regional, and national hazardous waste regulations to

ensure complete and accurate classification.[2]

First-Aid and Emergency Procedures
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Exposure Route Procedure

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Obtain medical aid.[4]

Skin Contact

Immediately flush skin with running water for at

least 15 minutes while removing contaminated

clothing and shoes. Wash clothing before reuse.

If skin irritation occurs, get medical

advice/attention.[4]

Eye Contact

Immediately flush open eyes with running water

for at least 15 minutes. Remove contact lenses,

if present and easy to do. Continue rinsing. If

eye irritation persists, get medical

advice/attention.[4]

Ingestion

Do NOT induce vomiting without medical

advice. Rinse mouth with water. Never

administer anything by mouth to an unconscious

person. Obtain medical aid.[4]

Spill and Emergency Procedures
Small Spills: For small spills, dampen the solid material and transfer it to a suitable, clean,

dry, closed container for disposal. Use absorbent paper dampened with water to pick up any

remaining material.[3]

General Spills: Clean up spills immediately, observing precautions in the Protective

Equipment section. Sweep up or absorb the material and place it into a suitable container for

disposal. Avoid generating dusty conditions and provide ventilation.[3]

Physical and Chemical Properties

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://aksci.com/sds/9223CW_SDS.pdf
https://aksci.com/sds/9223CW_SDS.pdf
https://aksci.com/sds/9223CW_SDS.pdf
https://aksci.com/sds/9223CW_SDS.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Methyl_carbamate_d3.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Methyl_carbamate_d3.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C15H21NO3 PubChem[6]

Molecular Weight 263.33 g/mol PubChem[6]

Physical Form Solid
Ambeed, Inc. via Sigma-

Aldrich[1]

Storage Temperature 2-8°C
Ambeed, Inc. via Sigma-

Aldrich[1]

Experimental Protocols & Workflows
While specific experimental protocols for tert-Butyl (4-oxo-4-phenylbutyl)carbamate are not

detailed in the provided search results, a general workflow for safe handling and in the event of

a spill can be established based on standard laboratory safety procedures for similar chemical

compounds.
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Logical workflow for the safe handling of tert-Butyl (4-oxo-4-phenylbutyl)carbamate.
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Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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